methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate

• IUPAC Name: methyl 3-[(4-chlorophenyl)methylcarbamothioylamino]-4-methylbenzoate
• InChI: InChI=1S/C17H17ClN2O2S/c1-11-3-6-13(16(21)22-2)9-15(11)20-17(23)19-10-12-4-7-14(18)8-5-12/h3-9H,10H2,1-2H3,(H2,19,20,23)
• InChI Key: HGLVADAAQKYPHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=S)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C17H17ClN2O2S
• Molecular Weight: 348.8 g/mol

Description

Methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue that stimulates the release of growth hormone (GH) and insulin-like growth factor 1 (IGF-1). It was initially developed to treat growth hormone deficiency and muscle wasting in elderly patients, but it has gained popularity as a performance-enhancing drug among athletes and bodybuilders.

Mechanism of Action

Methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate works by binding to the ghrelin receptor, which is located in the hypothalamus and pituitary gland. This binding stimulates the release of growth hormone and IGF-1, which promote muscle growth, bone density, and fat metabolism. methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate also increases appetite and food intake, which may contribute to its anabolic effects.
Biochemical and Physiological Effects:
methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate has been shown to increase lean body mass, muscle strength, and bone density in clinical trials. It also improves sleep quality and cognitive function in elderly patients. However, methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate can cause side effects such as increased water retention, joint pain, and glucose intolerance. Long-term use of methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate may also increase the risk of cancer and other age-related diseases.

Advantages and Limitations for Lab Experiments

Methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate has several advantages for lab experiments, such as its ability to stimulate the release of growth hormone and IGF-1 without affecting other hormones. It is also orally bioavailable and has a long half-life, which makes it convenient for dosing. However, methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate can be expensive and may require specialized equipment for synthesis and analysis.

Future Directions

There are several future directions for research on methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate, such as investigating its potential therapeutic applications in other medical conditions, such as Alzheimer's disease and diabetes. It may also be useful for improving recovery from injury or surgery. In addition, further studies are needed to determine the long-term safety and efficacy of methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate, as well as its potential for abuse and doping in sports.

Scientific Research Applications

Methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate has been extensively studied for its potential therapeutic applications in various medical conditions, such as growth hormone deficiency, osteoporosis, and muscle wasting. It has also been investigated for its potential role in improving cognitive function and reducing the risk of age-related diseases. In addition, methyl 3-({[(4-chlorobenzyl)amino]carbonothioyl}amino)-4-methylbenzoate has gained popularity as a performance-enhancing drug among athletes and bodybuilders due to its ability to increase muscle mass and strength.